Cas no 2171878-18-3 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2171878-18-3
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 5982567
• PubChem ID: 165813496
• Update Time: 2025-05-20

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid
• EN300-1480997
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-1H-pyrazol-1-yl}acetic acid
• 2171878-18-3

• Inchi： 1S/C26H28N4O5/c1-26(2,12-11-23(31)28-17-13-27-30(14-17)15-24(32)33)29-25(34)35-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,13-14,22H,11-12,15-16H2,1-2H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： GOKJRSPGHATQIM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NC1C=NN(CC(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid

Comprehensive Analysis of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171878-18-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid (CAS No. 2171878-18-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, is widely utilized in peptide synthesis, drug discovery, and biochemical studies. Researchers are particularly drawn to its Fmoc-protected amino acid derivative, which plays a pivotal role in solid-phase peptide synthesis (SPPS).

The compound's CAS No. 2171878-18-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its pyrazole-acetic acid backbone, combined with the Fmoc group, offers unique reactivity and stability, making it a preferred choice for constructing peptide chains. Recent trends in AI-driven drug design and high-throughput screening have further amplified its importance, as scientists seek novel building blocks for targeted therapies.

One of the most discussed applications of 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid is its role in peptide-based therapeutics. With the growing demand for personalized medicine and biologics, this compound's ability to facilitate efficient coupling reactions has made it indispensable. Additionally, its compatibility with automated synthesizers aligns with the industry's shift toward lab automation and green chemistry practices.

From a synthetic perspective, the compound's 4-methylpentanamido moiety enhances its solubility in organic solvents, while the 1H-pyrazol-1-yl group contributes to its versatility in heterocyclic chemistry. These features are often highlighted in forums discussing challenges in peptide synthesis or optimizing Fmoc deprotection. Moreover, its acetic acid terminus allows for further functionalization, enabling the creation of diverse molecular architectures.

In the context of SEO optimization, queries such as "Fmoc-protected amino acid suppliers" or "CAS 2171878-18-3 applications" are increasingly common. This reflects the compound's commercial and scientific demand. Laboratories focusing on cancer research, neuroscience, and antibiotic development frequently incorporate this molecule into their workflows, underscoring its multidisciplinary utility.

To summarize, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-1H-pyrazol-1-yl}acetic acid represents a cornerstone in contemporary chemical research. Its structural elegance, combined with practical applications, ensures its continued prominence in both academic and industrial settings. As the scientific community advances toward next-generation therapeutics and sustainable synthesis, this compound will undoubtedly remain at the forefront of innovation.